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Compound of Interest

Compound Name:
2-Aminoethanesulfonamide

hydrochloride

Cat. No.: B129864 Get Quote

Essential Safety and Handling Guide for 2-
Aminoethanesulfonamide Hydrochloride
This guide provides immediate and essential safety and logistical information for the handling

and disposal of 2-Aminoethanesulfonamide hydrochloride (CAS RN: 89756-60-5). All

personnel should familiarize themselves with this information before working with this

substance to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Aminoethanesulfonamide hydrochloride is classified as a hazardous substance. It is

crucial to use appropriate personal protective equipment (PPE) to minimize exposure and

ensure personal safety.

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Signal Word: Warning[1]

A summary of required and recommended PPE is provided in the table below.

Protection Type Required PPE Specifications

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Must comply with EN166 (EU)

or NIOSH (US) standards.

Skin Protection

Chemical-resistant gloves

(e.g., Solvex, neoprene, viton,

butyl, buna, natural latex).

Gloves must be inspected prior

to use.[2]

Protective clothing (e.g., lab

coat).
To prevent skin contact.

Respiratory Protection NIOSH-approved respirator.

Required when handling large

quantities or in poorly

ventilated areas.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is vital for its safe handling

and storage.

Property Value

Molecular Formula C₂H₉ClN₂O₂S

Molecular Weight 160.62 g/mol [3]

Physical State Solid[1]

Purity 98% (HPLC)[1]

Operational Plan: Safe Handling Workflow
A systematic approach to handling 2-Aminoethanesulfonamide hydrochloride is essential to

minimize risks. The following workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for 2-Aminoethanesulfonamide Hydrochloride

Preparation

Handling & Experimentation

Post-Experiment & Cleanup

Waste Disposal

Review SDS and establish a designated work area.

Don appropriate PPE (gloves, lab coat, safety glasses).

Weigh the required amount in a chemical fume hood.

Dissolve the compound in the desired solvent under ventilation.

Perform the experiment, avoiding splashes and aerosol generation.

Decontaminate work surfaces and equipment.

Doff PPE in the correct order to avoid contamination.

Wash hands thoroughly with soap and water.

Collect all waste in a designated, labeled hazardous waste container.

Store waste container in a secure, designated area.

Click to download full resolution via product page

Caption: Safe Handling Workflow Diagram.
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial. The following diagram

outlines the necessary steps for different types of exposure.[1]

First Aid Procedures for Exposure

Exposure Type

Immediate Action

Medical Attention

Inhalation

Move to fresh air. If not breathing, give artificial respiration.

Skin Contact

Immediately flush skin with plenty of water for at least 15 minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally.

Ingestion

Do NOT induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First Aid Procedures Diagram.

Disposal Plan
Proper disposal of 2-Aminoethanesulfonamide hydrochloride and its containers is

imperative to prevent environmental contamination and ensure regulatory compliance.

Waste Generation and Collection:

All solid waste (e.g., contaminated gloves, weigh boats, paper towels) and unused product

should be collected in a clearly labeled hazardous waste container.
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Solutions containing the compound should also be collected in a designated hazardous

waste container. Do not dispose of them down the drain.[1]

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.[4]

After thorough rinsing, the container can be disposed of as non-hazardous waste, in

accordance with institutional policies. Do not reuse empty containers.[1]

Regulatory Compliance:

All waste disposal must adhere to local, state, and federal regulations.[1] Consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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